Cas no 2172264-88-7 (5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide)

• Product Name: 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide
• CAS No: 2172264-88-7
• MF: C₁₂H₁₃FN₄S
• MW: 264.321823835373
• CID: 5872910
• PubChem ID: 165587679
• Update Time: 2025-06-09

5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide
• 5-ethyl-1-[(2-fluorophenyl)methyl]-1H-1,2,3-triazole-4-carbothioamide
• 2172264-88-7
• EN300-1610579

• Inchi： 1S/C12H13FN4S/c1-2-10-11(12(14)18)15-16-17(10)7-8-5-3-4-6-9(8)13/h3-6H,2,7H2,1H3,(H2,14,18)
• InChI Key： NEXVSIQXPPFHII-UHFFFAOYSA-N
• SMILES： S=C(C1=C(CC)N(CC2C=CC=CC=2F)N=N1)N

Computed Properties

• Exact Mass: 264.08449577g/mol
• Monoisotopic Mass: 264.08449577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 88.8Ų

Additional information on 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide

Introduction to 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172264-88-7)

5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide, identified by its Chemical Abstracts Service (CAS) number 2172264-88-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazole class of heterocyclic molecules, which are renowned for their broad spectrum of biological activities and utility in drug development. The structural features of this molecule, particularly the presence of a fluorophenyl moiety and a thioamide functional group, contribute to its unique chemical properties and potential therapeutic applications.

The fluorine atom in the 2-fluorophenyl group is a key structural determinant that enhances the metabolic stability and binding affinity of the molecule. Fluorinated aromatic compounds are widely recognized for their ability to modulate enzyme activity and receptor interactions, making them valuable in the design of novel therapeutic agents. In contrast, the thioamide group introduces a polar and nucleophilic region into the molecule, which can participate in hydrogen bonding and other non-covalent interactions with biological targets. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug discovery.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of this compound with high precision. Studies indicate that 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide may interact with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis and autoimmune disorders. The triazole ring itself is known for its ability to stabilize protein-ligand interactions, which could be exploited to enhance drug efficacy.

In vitro studies have demonstrated that this compound exhibits inhibitory activity against several key enzymes implicated in disease progression. For instance, preliminary research suggests that it may interfere with the activity of cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in pain and inflammation. Additionally, the fluorophenyl group may facilitate binding to specific binding pockets on target proteins, further enhancing its pharmacological profile.

The synthesis of 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between halogenated aromatic compounds and hydrazines to form the triazole core, followed by functionalization with ethyl and thioamide groups. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to improve reaction efficiency and selectivity.

The chemical stability of this compound under various conditions has been thoroughly evaluated. It exhibits good solubility in common organic solvents, which facilitates its use in both laboratory research and industrial-scale synthesis. Furthermore, its stability under storage conditions ensures long-term viability for pharmaceutical applications. These properties make it a suitable candidate for further development into a drug candidate or intermediate for more complex molecules.

From a medicinal chemistry perspective, the structural versatility of 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide offers numerous opportunities for derivatization. By modifying substituents on the triazole ring or introducing additional functional groups, researchers can fine-tune its biological activity and pharmacokinetic properties. Such modifications are essential for optimizing drug candidates for clinical use.

Recent publications highlight the growing interest in triazole-based compounds for therapeutic applications. For example, derivatives of this class have shown promise in treating neurological disorders by modulating neurotransmitter receptors. The unique combination of structural features in 5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide positions it as a valuable scaffold for developing novel treatments targeting multiple disease pathways.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been instrumental in predicting how this compound interacts with biological targets at an atomic level. These simulations help identify potential binding sites and optimize lead structures before experimental validation. Such high-throughput virtual screening methods have significantly accelerated the drug discovery process.

In conclusion,5-ethyl-1-(2-fluorophenyl)methyl-1H-1,2,3-triazole-4-carbothioamide (CAS No. 2172264-88-7) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further exploration as a therapeutic agent or intermediate in drug development pipelines.